Cas no 1874089-44-7 (3-[2-(Trifluoroacetamido)phenyl]propanoic acid)

• Product Name: 3-[2-(Trifluoroacetamido)phenyl]propanoic acid
• CAS No: 1874089-44-7
• MF: C₁₁H₁₀F₃NO₃
• MW: 261.19721364975
• CID: 5758113
• PubChem ID: 107272536
• Update Time: 2025-05-23

3-[2-(Trifluoroacetamido)phenyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-(trifluoroacetamido)phenyl]propanoic acid
• 1874089-44-7
• EN300-6346789
• 3-[2-(Trifluoroacetamido)phenyl]propanoic acid

• Inchi： 1S/C11H10F3NO3/c12-11(13,14)10(18)15-8-4-2-1-3-7(8)5-6-9(16)17/h1-4H,5-6H2,(H,15,18)(H,16,17)
• InChI Key： WGYKSYKBZOPPQX-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC=CC=1CCC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 261.06127767g/mol
• Monoisotopic Mass: 261.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-[2-(Trifluoroacetamido)phenyl]propanoic acid

Introduction to 3-[2-(Trifluoroacetamido)phenyl]propanoic Acid (CAS No. 1874089-44-7)

3-[2-(Trifluoroacetamido)phenyl]propanoic acid, identified by the CAS number 1874089-44-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by the presence of a trifluoroacetamide functional group, which imparts unique chemical properties and biological activities. The phenyl ring and the propanoic acid moiety further contribute to its structural complexity and potential applications in drug discovery and material science.

The trifluoroacetamide moiety in 3-[2-(Trifluoroacetamido)phenyl]propanoic acid is particularly noteworthy due to its ability to enhance the metabolic stability and lipophilicity of attached molecules. This property makes it a valuable scaffold in the design of bioactive compounds, particularly in the development of protease inhibitors and other therapeutic agents. The presence of the phenyl ring also contributes to the compound's binding affinity for various biological targets, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the use of fluorinated compounds in pharmaceutical development. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacokinetic properties, including bioavailability, metabolic clearance, and target specificity. 3-[2-(Trifluoroacetamido)phenyl]propanoic acid exemplifies this trend, as its fluorinated derivative has shown promise in preclinical studies as a potential therapeutic agent.

The synthesis of 3-[2-(Trifluoroacetamido)phenyl]propanoic acid involves multi-step organic reactions, typically starting from readily available precursors such as benzophenone derivatives. The introduction of the trifluoroacetamide group requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to optimize the synthetic route and improve scalability.

The biological activity of 3-[2-(Trifluoroacetamido)phenyl]propanoic acid has been explored in several contexts. Initial studies have demonstrated its potential as an intermediate in the synthesis of more complex molecules with targeted biological functions. For instance, derivatives of this compound have been investigated for their inhibitory effects on certain enzymes implicated in inflammatory diseases and cancer. The precise arrangement of functional groups on the molecule allows for fine-tuning of its interactions with biological targets, making it a versatile tool for drug discovery.

The structural features of 3-[2-(Trifluoroacetamido)phenyl]propanoic acid also make it an interesting candidate for material science applications. The combination of hydrophobicity provided by the phenyl ring and hydrophilicity imparted by the carboxylic acid group creates a molecule with balanced solubility properties. This characteristic is particularly useful in designing polymers and coatings that require both water resistance and biocompatibility.

In conclusion, 3-[2-(Trifluoroacetamido)< strong> strong>< strong >phenyl strong >]propanoic acid (CAS No. < strong >1874089-44-7 strong >) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and functional groups make it a valuable building block for developing new drugs and advanced materials. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.